Cas no 1284210-50-9 (3,8-dimethyl-Imidazo[1,2-a]pyridine)

• Product Name: 3,8-dimethyl-Imidazo[1,2-a]pyridine
• CAS No: 1284210-50-9
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 1104057
• PubChem ID: 53756793
• Update Time: 2025-06-23

3,8-dimethyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,8-dimethyl-Imidazo[1,2-a]pyridine
• 3,8-Dimethylimidazo[1,2-a]pyridine
• DTXSID20706436
• SCHEMBL13556610
• AKOS018443714
• 1284210-50-9

• MDL： MFCD21336125
• Inchi： 1S/C9H10N2/c1-7-4-3-5-11-8(2)6-10-9(7)11/h3-6H,1-2H3
• InChI Key： DFANMZKBEABQEH-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC=C2C

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3,8-dimethyl-Imidazo[1,2-a]pyridine

Introduction to 3,8-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 1284210-50-9)

3,8-dimethyl-Imidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 1284210-50-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, consisting of an imidazole ring fused with a pyridine ring, is characterized by two methyl substituents at the 3rd and 8th positions. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the broader class of imidazopyridines, which have been extensively studied for their potential applications in drug discovery. Imidazopyridines are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of the methyl groups in 3,8-dimethyl-Imidazo[1,2-a]pyridine enhances its lipophilicity, which is a crucial factor in determining its bioavailability and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3,8-dimethyl-Imidazo[1,2-a]pyridine and biological targets. These studies have highlighted its potential as a lead compound in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The compound's ability to interact with multiple receptors and enzymes makes it a promising candidate for multitarget drug design strategies.

In the realm of medicinal chemistry, 3,8-dimethyl-Imidazo[1,2-a]pyridine has been explored as a precursor for synthesizing more complex derivatives with enhanced pharmacological activity. Researchers have utilized various synthetic methodologies to modify its structure, leading to the development of novel analogs with improved efficacy and reduced toxicity. These efforts have been supported by high-throughput screening techniques that enable rapid identification of bioactive compounds.

The biological activity of 3,8-dimethyl-Imidazo[1,2-a]pyridine has been investigated in several preclinical studies. Notably, it has shown promise in inhibiting key enzymes involved in cancer cell proliferation and angiogenesis. The compound's ability to disrupt signaling pathways such as MAPK and PI3K has been particularly noteworthy. Additionally, its interaction with ion channels and neurotransmitter receptors suggests potential applications in treating neurological conditions.

One of the most compelling aspects of 3,8-dimethyl-Imidazo[1,2-a]pyridine is its versatility in drug design. The imidazopyridine core can be functionalized in numerous ways to tailor its biological properties. For instance, introducing halogen atoms or nitrogen-containing substituents can enhance binding affinity to specific targets. This flexibility has allowed chemists to develop libraries of derivatives for high-throughput screening, accelerating the discovery process.

The synthesis of 3,8-dimethyl-Imidazo[1,2-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes.

From a computational perspective, virtual screening techniques have been employed to identify potential binding pockets on biological targets for 3,8-dimethyl-Imidazo[1,2-a]pyridine. These studies have provided insights into how structural modifications can optimize binding interactions. For example, replacing one of the methyl groups with a hydroxyl or amino group can significantly alter its pharmacological profile.

The future prospects for 3,8-dimethyl-Imidazo[1,2-a]pyridine are promising as more research unfolds. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative drug candidates based on this compound.

In conclusion,3,8-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 1284210-50-9) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Ongoing research continues to uncover new ways to leverage its properties for drug development across multiple disease areas.